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Compound of Interest

Compound Name: 2,7-Dibromocarbazole

Cat. No.: B162537 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 2,7-Dibromocarbazole. The following procedural

guidance is designed to ensure safe handling, from receipt to disposal, to build a foundation of

trust in laboratory safety and chemical management.

Chemical and Physical Properties

Property Value

Chemical Formula C12H7Br2N

Molecular Weight 325.00 g/mol [1][2]

Appearance White to light yellow powder or crystals[2][3]

Melting Point 226 - 234 °C[4]

Boiling Point 459 °C at 760 mmHg

Solubility

Limited solubility in water; soluble in organic

solvents like chlorobenzene, chloroform,

dichloromethane, acetone, and ethanol.

CAS Number 136630-39-2

Hazard Identification and Classification
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 3 H301: Toxic if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 2,7-Dibromocarbazole, the following personal

protective equipment is mandatory.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Avoid cotton or

leather gloves.

Body Protection Laboratory coat or coveralls

A long-sleeved lab coat is the

minimum requirement. For

larger quantities or when

generating dust, chemical-

resistant coveralls should be

worn.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

If there is a risk of splashing or

dust generation, chemical

splash goggles are required. A

face shield may be necessary

for additional protection.

Respiratory Protection NIOSH-approved respirator

Use a respirator if working

outside a fume hood or if dust

generation is likely. The type of

respirator will depend on the

potential exposure

concentration.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of 2,7-
Dibromocarbazole.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from incompatible materials.

The designated storage area should be clearly labeled with the appropriate hazard warnings.

2. Preparation and Weighing:

All handling of 2,7-Dibromocarbazole powder should be conducted within a certified

chemical fume hood to avoid inhalation of dust.

Before handling, ensure all necessary PPE is donned correctly.

Use a dedicated set of spatulas and weighing paper.

To minimize dust generation, handle the powder gently. Do not pour it from a height.

If weighing a significant amount, consider using a balance with a draft shield.

3. Dissolving and Transferring Solutions:

When dissolving the solid, add the solvent to the vessel containing the 2,7-
Dibromocarbazole slowly to avoid splashing.

If heating is required to dissolve the solid, use a controlled heating source such as a heating

mantle or a hot plate with a stirrer.

When transferring solutions, use appropriate glassware (e.g., pipettes, graduated cylinders)

to minimize spills.

All transfers of solutions should be performed within the chemical fume hood.

4. Experimental Use:

Ensure all reactions involving 2,7-Dibromocarbazole are set up in a chemical fume hood.

Have appropriate spill cleanup materials readily available.

Do not work alone when handling this chemical.

5. Post-Handling and Decontamination:
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After handling, thoroughly wash hands and any exposed skin with soap and water.

Decontaminate all surfaces, glassware, and equipment that came into contact with 2,7-
Dibromocarbazole. Use a suitable solvent (e.g., acetone, ethanol) followed by a detergent

wash.

Properly remove and dispose of contaminated PPE as hazardous waste.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2,7-Dibromocarbazole and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with 2,7-Dibromocarbazole (e.g., weighing paper, gloves,

paper towels) must be collected in a designated, labeled hazardous waste container.

Liquid waste containing 2,7-Dibromocarbazole should be collected in a separate, labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Unused or expired 2,7-Dibromocarbazole must be disposed of as hazardous waste.

2. Container Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2,7-Dibromocarbazole," and the associated hazards (e.g., Toxic,

Irritant).

3. Storage of Waste:

Hazardous waste containers should be kept closed except when adding waste.

Store waste containers in a designated satellite accumulation area that is secure and under

the control of the laboratory personnel.

4. Final Disposal:
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Disposal of 2,7-Dibromocarbazole waste must be carried out in accordance with local,

state, and national environmental regulations.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical

down the drain or in regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key stages and decision points in the safe handling and

disposal workflow for 2,7-Dibromocarbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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